75-64-9

tert-Butylamine

In Stock

• CAS RN:
• 75-64-9

• Formula:
• C4H11N

• InChI:
• InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3

• InChIKey:
• YBRBMKDOPFTVDT-UHFFFAOYSA-N

• tert-Butylamine (TBA) is an aliphatic primary amine. Its enthalpy of combustion and formation has been studied. Its gas phase acidity and gas phase basicity has been evaluated. The ozonation of tert-butylamine has been reported. Its influence on the aqueous beta-cyclodextrin (β -CD): pyrene complex has been examined by steady-state fluorescence measurements.
  Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70°F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
  Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium.
  2-Methylpropan-2-amine, also known as tertiary-butylamine or 1, 1-dimethylethanamine, belongs to the class of organic...

Quinone 7

Usually In Stock

• CAS RN:
• 475-64-9

• Formula:
• C28H12O2

• InChI:
• InChI=1S/C28H12O2/c29-27-17-9-1-5-13-14-6-2-11-19-22(14)26-24-16(8-4-12-20(24)28(19)30)15-7-3-10-18(27)23(15)25(26)21(13)17/h1-12H

• InChIKey:
• LEEJQTWXRMXYIB-UHFFFAOYSA-N

• Quinone 7 is a useful research compound. Its molecular formula is C28H12O2 and its molecular weight is 380.4 g/mol. The purity is usually 95%.

9,10-Dihydro-9,10-ethanoanthracene

In Stock

• CAS RN:
• 5675-64-9

• Formula:
• C16H14

• InChI:
• InChI=1S/C16H14/c1-2-6-12-11(5-1)15-9-10-16(12)14-8-4-3-7-13(14)15/h1-8,15-16H,9-10H2

• InChIKey:
• VPPCQVCZKDIGGG-UHFFFAOYSA-N

• 9,10-Dihydro-9,10-ethanoanthracene is a useful research compound. Its molecular formula is C16H14 and its molecular weight is 206.28 g/mol. The purity is usually 95%.

1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 26275-64-9

• Formula:
• C4H6N4O

• InChI:
• InChI=1S/C4H6N4O/c5-7-4(9)3-1-2-6-8-3/h1-2H,5H2,(H,6,8)(H,7,9)

• InChIKey:
• VWOQOMNXHWAQMJ-UHFFFAOYSA-N

• 1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C4H6N4O and its molecular weight is 126.12 g/mol. The purity is usually 95%.

Phosphonic acid, P-(4-hydroxybutyl)-, diethyl ester

Usually In Stock

• CAS RN:
• 63075-64-9

• Formula:
• C8H19O4P

• InChI:
• InChI=1S/C8H19O4P/c1-3-11-13(10,12-4-2)8-6-5-7-9/h9H,3-8H2,1-2H3

• InChIKey:
• FXBDCZBDYSUEAI-UHFFFAOYSA-N

• Phosphonic acid, P-(4-hydroxybutyl)-, diethyl ester is a useful research compound. Its molecular formula is C8H19O4P and its molecular weight is 210.21 g/mol. The purity is usually 95%.

(2E)-3-(2,4-Dichlorophenyl)acryloyl chloride

In Stock

• CAS RN:
• 39175-64-9

• Formula:
• C9H5Cl3O

• InChI:
• InChI=1S/C9H5Cl3O/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H/b4-2+

• InChIKey:
• BEFNRKXKWVDOFW-DUXPYHPUSA-N

• (2E)-3-(2,4-Dichlorophenyl)acryloyl chloride is a useful research compound. Its molecular formula is C9H5Cl3O and its molecular weight is 235.5 g/mol. The purity is usually 95%.

N-Tetradecyl-D-gluconamide

Usually In Stock

• CAS RN:
• 18375-64-9

• Formula:
• C20H41NO6

• InChI:
• InChI=1S/C20H41NO6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-21-20(27)19(26)18(25)17(24)16(23)15-22/h16-19,22-26H,2-15H2,1H3,(H,21,27)/t16-,17-,18+,19-/m1/s1

• InChIKey:
• UJDMIHIBQDGSFG-AKHDSKFASA-N

• N-Tetradecyl-D-gluconamide is a useful research compound. Its molecular formula is C20H41NO6 and its molecular weight is 391.5 g/mol. The purity is usually 95%.

1-(2-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-64-9

• Formula:
• C16H18FN3O3S

• InChI:
• InChI=1S/C16H18FN3O3S/c1-23-14-8-4-2-6-12(14)10-11-19-16(18)20-24(21,22)15-9-5-3-7-13(15)17/h2-9H,10-11H2,1H3,(H3,18,19,20)

• InChIKey:
• UJFXYYMYSXUMJI-UHFFFAOYSA-N

• 1-(2-Fluorophenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.

3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-64-9

• Formula:
• C19H20O4

• InChI:
• InChI=1S/C19H20O4/c1-3-23-19(21)16-6-4-5-15(13-16)18(20)12-9-14-7-10-17(22-2)11-8-14/h4-8,10-11,13H,3,9,12H2,1-2H3

• InChIKey:
• PWLCWLCFPAFYDD-UHFFFAOYSA-N

• 3'-Carboethoxy-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

5-Bromo-2-fluoro-3-methylbenzaldehyde

In Stock

• CAS RN:
• 903875-64-9

• Formula:
• C8H6BrFO

• InChI:
• InChI=1S/C8H6BrFO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-4H,1H3

• InChIKey:
• JKHVNWUVFDFSAZ-UHFFFAOYSA-N

• 5-Bromo-2-fluoro-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H6BrFO and its molecular weight is 217.03 g/mol. The purity is usually 95%.

Pyrazolo[1,5-a]pyridin-7-ylmethanol

In Stock

• CAS RN:
• 885275-64-9

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c11-6-8-3-1-2-7-4-5-9-10(7)8/h1-5,11H,6H2

• InChIKey:
• DSWNRZBEGALMPV-UHFFFAOYSA-N

• Pyrazolo[1,5-a]pyridin-7-ylmethanol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16. The purity is usually 95%.

2-methoxy-4-(1H-tetrazol-1-yl)aniline

In Stock

• CAS RN:
• 893775-64-9

• Formula:
• C8H9N5O

• InChI:
• InChI=1S/C8H9N5O/c1-14-8-4-6(2-3-7(8)9)13-5-10-11-12-13/h2-5H,9H2,1H3

• InChIKey:
• ZFKUGJFJLIZVOJ-UHFFFAOYSA-N

• 2-methoxy-4-(1H-tetrazol-1-yl)aniline is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.

5-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyrazine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2248275-64-9

• Formula:
• C11H15N3O4

• InChI:
• InChI=1S/C11H15N3O4/c1-11(2,3)18-10(17)14(4)8-6-12-7(5-13-8)9(15)16/h5-6H,1-4H3,(H,15,16)

• InChIKey:
• IKWCJMKBTUOIHK-UHFFFAOYSA-N

• 5-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O4 and its molecular weight is 253.258. The purity is usually 95%.

5-Methyl-2-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-64-9

• Formula:
• C15H19N5O

• InChI:
• InChI=1S/C15H19N5O/c1-11-7-16-14(17-8-11)20-5-3-13(4-6-20)21-15-18-9-12(2)10-19-15/h7-10,13H,3-6H2,1-2H3

• InChIKey:
• VZZHHHKEVSGOMZ-UHFFFAOYSA-N

• 5-Methyl-2-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C15H19N5O and its molecular weight is 285.351. The purity is usually 95%.